N-(2,6-diisopropylphenyl)-N'-(4-ethoxyphenyl)thiourea

• IUPAC Name: 1-[2,6-di(propan-2-yl)phenyl]-3-(4-ethoxyphenyl)thiourea
• InChI: InChI=1S/C21H28N2OS/c1-6-24-17-12-10-16(11-13-17)22-21(25)23-20-18(14(2)3)8-7-9-19(20)15(4)5/h7-15H,6H2,1-5H3,(H2,22,23,25)
• InChI Key: BFTDYDUCVZIKSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=C(C=CC=C2C(C)C)C(C)C
• Molecular Formula: C21H28N2OS
• Molecular Weight: 356.5 g/mol

Description

N-(2,6-diisopropylphenyl)-N'-(4-ethoxyphenyl)thiourea, also known as DIPTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DIPTU is a thiourea derivative that has been synthesized for its potential use as a ligand for metal catalysts and as a potential inhibitor for enzymes.

Scientific Research Applications

N-(2,6-diisopropylphenyl)-N'-(4-ethoxyphenyl)thiourea has various scientific research applications, including its use as a ligand for metal catalysts. This compound has been shown to form stable complexes with metals such as palladium and platinum, which can be used in catalytic reactions. This compound has also been investigated as a potential inhibitor for enzymes, particularly those involved in cancer and inflammation. Additionally, this compound has been studied for its potential use in organic synthesis.

Mechanism of Action

The mechanism of action of N-(2,6-diisopropylphenyl)-N'-(4-ethoxyphenyl)thiourea as a metal catalyst involves the formation of stable complexes with metals. The resulting complexes can then be used in catalytic reactions. As an enzyme inhibitor, this compound is believed to bind to the active site of the enzyme, preventing substrate binding and subsequent catalysis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been reported that this compound can inhibit the growth of cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-diisopropylphenyl)-N'-(4-ethoxyphenyl)thiourea in lab experiments is its stability and ease of synthesis. Additionally, this compound has shown promising results as a metal catalyst and enzyme inhibitor. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in aqueous reactions.

Future Directions

There are several future directions for research on N-(2,6-diisopropylphenyl)-N'-(4-ethoxyphenyl)thiourea. One potential area of research is the development of new metal complexes using this compound as a ligand. Additionally, further investigation is needed to determine the potential of this compound as an enzyme inhibitor for the treatment of cancer and inflammation. Finally, research could be conducted to improve the solubility of this compound in water to make it more applicable for use in aqueous reactions.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential applications in various research fields. Its stability and ease of synthesis make it an attractive option for use as a metal catalyst and enzyme inhibitor. Further research is needed to fully understand the biochemical and physiological effects of this compound and to explore its potential in new areas of research.